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Compound of Interest

Compound Name: Cytochalasin R

Cat. No.: B12372462 Get Quote

Introduction

Cytochalasins are a group of cell-permeable fungal metabolites that are potent inhibitors of

actin polymerization.[1][2] They exert their effects by binding to the barbed, fast-growing end of

actin filaments, which blocks both the assembly and disassembly of actin monomers.[1][3] This

disruption of the actin cytoskeleton leads to various cellular effects, including changes in cell

morphology, inhibition of cell division and movement, and in some cases, apoptosis.[1] The

most commonly used cytochalasins in cell culture are Cytochalasin B and Cytochalasin D.

While the user requested information on "Cytochalasin R," this is not a standard designation in

scientific literature. It is possible this is a typographical error or refers to a rare derivative. This

document provides a general protocol for the preparation of cytochalasin stock solutions, with

specific data provided for the widely studied Cytochalasin B and D, which can serve as a guide

for other derivatives.

Mechanism of Action

Cytochalasins interfere with actin dynamics, a fundamental process for various cellular

functions such as cell motility, cytokinesis, and phagocytosis.[4] Cytochalasin D is known to be

a more potent inhibitor of actin polymerization than Cytochalasin B. Unlike Cytochalasin B,

Cytochalasin D does not inhibit monosaccharide transport across the plasma membrane.
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The following table summarizes the key quantitative data for Cytochalasin B and Cytochalasin

D.

Property Cytochalasin B Cytochalasin D

Molecular Weight 479.61 g/mol 507.62 g/mol

Molecular Formula C₂₉H₃₇NO₅ C₃₀H₃₇NO₆

Appearance Crystalline solid[5] White solid[6]

Purity ≥98% ≥98%[6]

Solubility in DMSO
Soluble to 10 mM with gentle

warming
Soluble to 25 mg/mL[6]

Storage of Powder -20°C -20°C[6]

Storage of Stock Solution
Stable for up to 3 months at

-20°C[6]

Stable for up to 3 months at

-20°C[6]

Working Concentration 0.5 - 10 µM 0.1 - 2 µM[7]

Experimental Protocols
Materials:

Cytochalasin B or Cytochalasin D powder

Dimethyl sulfoxide (DMSO), sterile

Sterile microcentrifuge tubes

Pipettes and sterile, filtered pipette tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 10 mM Cytochalasin D Stock Solution:
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Precaution: Cytochalasins are toxic and should be handled with care in a well-ventilated

area, wearing appropriate PPE.[8]

Calculate the required mass:

Molecular Weight of Cytochalasin D = 507.62 g/mol .

To prepare 1 mL of a 10 mM stock solution, you will need:

Mass (g) = 10 mmol/L * 1 L/1000 mL * 0.001 L * 507.62 g/mol = 0.0050762 g = 5.08 mg.

Weigh the powder:

Carefully weigh out 5.08 mg of Cytochalasin D powder and place it in a sterile

microcentrifuge tube.

Dissolve in DMSO:

Add 1 mL of sterile DMSO to the microcentrifuge tube containing the Cytochalasin D

powder.

Vortex the tube until the powder is completely dissolved. Gentle warming may be required.

Aliquot and Store:

Aliquot the stock solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles.[6]

Store the aliquots at -20°C. The stock solution is stable for at least 3 months when stored

properly.[6]

Working Solution Preparation:

To prepare a working solution, dilute the 10 mM stock solution in pre-warmed cell culture

medium to the desired final concentration.

Example: To prepare 1 mL of a 1 µM working solution, add 0.1 µL of the 10 mM stock

solution to 999.9 µL of cell culture medium.
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The final concentration of DMSO in the cell culture medium should be kept low (typically

below 0.1%) as it can be toxic to cells.
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Caption: Mechanism of Cytochalasin action on actin polymerization.
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Caption: Workflow for preparing Cytochalasin stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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